Cas no 20163-71-7 (Methane, (methylsulfonyl)(methylthio)-)

• Product Name: Methane, (methylsulfonyl)(methylthio)-
• CAS No: 20163-71-7
• MF: C₃H₈O₂S₂
• MW: 140.224418640137
• CID: 1392152
• PubChem ID: 401304
• Update Time: 2025-04-20

Methane, (methylsulfonyl)(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Methane, (methylsulfonyl)(methylthio)-
• (METHYLSULPHONYL)(METHYLTHIO)METHANE
• methylsulfanyl(methylsulfonyl)methane
• Sulfide, methyl (methylsulfonyl)methyl
• (methylsulfanyl)(methylsulfonyl)methane
• 20163-71-7
• MPHBIACXKTZAFW-UHFFFAOYSA-N
• Methane, [[(methylthio)methyl]sulfonyl]-
• NSC-714610
• Methyl (methylsulfonyl)methyl sulfide
• DTXSID80328012
• NSC714610
• SCHEMBL3151806
• methylsulfonyl-methylsulfanyl-methane
• 2,4-Dithiapentane 2,2-dioxide
• Methyl((methylsulfonyl)methyl)sulfane
• CHEBI:229376
• methylsulanyl(methylsulonyl)methane

• Inchi： 1S/C3H8O2S2/c1-6-3-7(2,4)5/h3H2,1-2H3
• InChI Key： MPHBIACXKTZAFW-UHFFFAOYSA-N
• SMILES： S(C)(CSC)(=O)=O

Computed Properties

• Exact Mass: 139.99664
• Monoisotopic Mass: 139.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones
• Natural Products and Extracts Plant Extracts Plant based Scorodophloeus zenkeri